Cas no 939-07-1 (3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product name: 3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 939-07-1
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 1982200
• PubChem ID: 135418902

3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-1,2-dihydro-1,2,4-triazol-3-one
• 4H-1,2,4-Triazol-5-ol, 2-phenyl-
• NSC83337
• 2-Phenyl-1H-1,3,4-triazol-5-ol
• 5-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• 5-phenyl-2,4-dihydro-1H-1,2,4-triazol-3-one
• SureCN4784523
• 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-phenyl-
• AC1L3WWF
• 3-phenyl-1,2,4-triazolen-5-one
• Maybridge3_003358
• 3-Phenyl-1,2,4-triazolin-5-one
• 5-phenyl-1,2,4-triazol-3(2H)-one
• 2-Fenil-5-idrossi-1,3,4-triazolo [Italian]
• AKOS016344099
• AKOS027321477
• 2-Fenil-5-idrossi-1,3,4-triazolo
• 5-Phenyl-1H-1,2,4-triazol-3(2H)-one
• CS-0250041
• IDI1_014745
• 5-Phenyl-1,2-dihydro-3H-1,2,4-triazol-3-one #
• DTXSID30239861
• G45572
• Z1737940654
• 3-phenyl-1,4-dihydro-1,2,4-triazol-5-one
• FFSXNTGAFSVILG-UHFFFAOYSA-N
• 3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• EN300-49288
• AKOS005185205
• CHEMBL93815
• 939-07-1
• HMS1440I14
• 5-Phenyl-2,4-dihydro-[1,2,4]triazol-3-one
• BDBM50580165
• SCHEMBL4784523
• NSC-83337
• NSC 83337
• 5-phenyl-2,3-dihydro-1H-1,2,4-triazol-3-one
• SCHEMBL11498705
• 3-Phenyl-.delta.-1,2,4-triazolin-5-one

• Inchi： InChI=1S/C8H7N3O/c12-8-9-7(10-11-8)6-4-2-1-3-5-6/h1-5H,(H2,9,10,11,12)
• InChI Key： FFSXNTGAFSVILG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NNC(=O)N2

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5Ų
• XLogP3: 0.9

Additional information on 3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Overview of 3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 939-07-1): Properties, Applications, and Industry Insights

The compound 3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 939-07-1) is a heterocyclic organic molecule featuring a triazolone core structure with a phenyl substituent. This unique combination of functional groups grants it versatile chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The 1,2,4-triazol-5-one scaffold is particularly notable for its role in bioactive compounds, often contributing to antimicrobial, antifungal, and anti-inflammatory activities.

In recent years, the demand for triazole derivatives like 3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one has surged due to their applications in drug discovery. Researchers are exploring its potential as a building block for small-molecule inhibitors targeting enzymes such as kinases and proteases. The compound’s phenyl-triazolone hybrid structure also aligns with trends in fragment-based drug design, a strategy gaining traction in oncology and neurology research.

From an industrial perspective, 939-07-1 is synthesized via cyclization reactions involving phenylhydrazine derivatives and carbonyl compounds. Optimizing its yield and purity is a focal point for manufacturers, especially as regulatory standards for high-purity intermediates tighten globally. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

Environmental and sustainability considerations are increasingly shaping the discourse around triazolone compounds. Innovations in green chemistry aim to reduce solvent waste and energy consumption during synthesis. For instance, catalytic methods using biodegradable reagents are being tested to enhance the eco-friendliness of 3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one production.

The compound’s stability under varying pH conditions makes it a candidate for formulation additives in cosmetics and personal care products. Its potential as a UV stabilizer or chelating agent is under investigation, addressing consumer demand for multifunctional ingredients in skincare.

In summary, 3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 939-07-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across industries—from life sciences to sustainable materials—positions it as a compound of enduring relevance. Future research will likely explore its structure-activity relationships and scalability, further unlocking its commercial and scientific value.